Cas no 477871-26-4 ((E)-3-4-(3-Fluoropropoxy)phenyl-1-morpholino-2-propen-1-one)

• Product Name: (E)-3-4-(3-Fluoropropoxy)phenyl-1-morpholino-2-propen-1-one
• CAS No: 477871-26-4
• CID: 4652818
• Update Time: 2025-06-27

(E)-3-4-(3-Fluoropropoxy)phenyl-1-morpholino-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-4-(3-Fluoropropoxy)phenyl-1-morpholino-2-propen-1-one

Additional information on (E)-3-4-(3-Fluoropropoxy)phenyl-1-morpholino-2-propen-1-one

Compound CAS No. 477871-26-4: (E)-3-(4-(3-Fluoropropoxy)phenyl)-1-morpholino-2-propen-1-one

The compound with CAS No. 477871-26-4, commonly referred to as (E)-3-(4-(3-fluoropropoxy)phenyl)-1-morpholino-2-propen-1-one, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a morpholine ring with a fluorinated propoxy group and an α,β-unsaturated ketone moiety. The E configuration of the double bond in the propenone group adds to its structural complexity and functional diversity.

Recent studies have highlighted the importance of α,β-unsaturated ketones in medicinal chemistry due to their ability to participate in various bioisosteric replacements and their role as scaffolds in drug design. The presence of the morpholine ring in this compound further enhances its pharmacokinetic properties, such as solubility and bioavailability. Morpholine derivatives are known for their stability and ability to form hydrogen bonds, making them valuable in the development of therapeutic agents.

The 3-fluoropropoxy group attached to the aromatic ring introduces fluorine, which is a key element in modern drug design. Fluorine substitution can significantly alter the physical and chemical properties of a molecule, including its lipophilicity, metabolic stability, and receptor binding affinity. This makes (E)-3-(4-(3-fluoropropoxy)phenyl)-1-morpholino-2-propen-1-one a promising candidate for exploring fluorinated drug-like compounds.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions. The synthesis typically begins with the preparation of the morpholine derivative, followed by the introduction of the fluoroalkoxy group via nucleophilic substitution or coupling reactions. The formation of the α,β-unsaturated ketone is achieved through methods such as the Wittig reaction or conjugate addition reactions. These steps highlight the versatility of modern organic synthesis techniques in constructing complex molecules.

Recent research has focused on the biological evaluation of this compound and its analogs. Studies have demonstrated that (E)-3-(4-(3-fluoropropoxy)phenyl)-1-morpholino-2-propen-1-one exhibits interesting biological activities, including antioxidant properties and potential anti-inflammatory effects. These findings suggest that the compound could serve as a lead molecule for further optimization in drug discovery programs.

In terms of applications, this compound holds potential in several areas. Its structure makes it suitable for use as a building block in medicinal chemistry, where it can be further functionalized to target specific biological pathways. Additionally, its unique electronic properties make it a candidate for studies in materials science, particularly in the development of advanced polymers or electronic materials.

The development of efficient synthetic routes for this compound is an active area of research. Chemists are exploring green chemistry approaches to minimize waste and improve sustainability. For instance, catalytic methods using transition metals or enzymes are being investigated to facilitate key steps in the synthesis process.

In conclusion, (E)-3-(4-(3-fluoropropoxy)phenyl)-1-morpholino-2-propen-1-one (CAS No. 477871-26-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure combines several functional groups that contribute to its versatility and functionality. As research continues to uncover its properties and applications, this compound is poised to play a crucial role in advancing both basic and applied sciences.